N-[4-acetyl-1'-[(2-chlorophenyl)methyl]-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide

• IUPAC Name: N-[4-acetyl-1'-[(2-chlorophenyl)methyl]-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
• InChI: InChI=1S/C20H17ClN4O3S/c1-12(26)22-19-23-25(13(2)27)20(29-19)15-8-4-6-10-17(15)24(18(20)28)11-14-7-3-5-9-16(14)21/h3-10H,11H2,1-2H3,(H,22,23,26)
• InChI Key: QGEBJVOXYOPVIR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN(C2(S1)C3=CC=CC=C3N(C2=O)CC4=CC=CC=C4Cl)C(=O)C
• Molecular Formula: C20H17ClN4O3S
• Molecular Weight: 428.9 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains an indole ring, which is a common structure in many natural products and pharmaceuticals. It also has a thiadiazole ring, which is often found in compounds with various biological activities.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Indole derivatives are known to have a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Future Directions

The future research directions would likely depend on the specific properties and activities of this compound. Given the biological activity of similar indole and thiadiazole derivatives, it could be interesting to explore its potential uses in medicinal chemistry or pharmacology.